2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(2-oxo-2-phenylethyl)acetamide]

• IUPAC Name: 2-[[5-[2-oxo-2-(phenacylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenacylacetamide
• InChI: InChI=1S/C22H20N4O4S3/c27-17(15-7-3-1-4-8-15)11-23-19(29)13-31-21-25-26-22(33-21)32-14-20(30)24-12-18(28)16-9-5-2-6-10-16/h1-10H,11-14H2,(H,23,29)(H,24,30)
• InChI Key: HNORNNARANZOTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CNC(=O)CSC2=NN=C(S2)SCC(=O)NCC(=O)C3=CC=CC=C3
• Molecular Formula: C22H20N4O4S3
• Molecular Weight: 500.6 g/mol

Description

2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(2-oxo-2-phenylethyl)acetamide] is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. The compound is known for its unique structure and properties, making it an attractive option for research in drug development, material science, and other areas.

Mechanism of Action

The mechanism of action of 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(2-oxo-2-phenylethyl)acetamide] is not fully understood. However, studies have suggested that the compound may exert its effects through the inhibition of certain enzymes or proteins involved in disease processes.
Biochemical and Physiological Effects
Studies have shown that 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(2-oxo-2-phenylethyl)acetamide] can have various biochemical and physiological effects. For example, the compound has been found to reduce inflammation by inhibiting the production of inflammatory cytokines. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(2-oxo-2-phenylethyl)acetamide] in lab experiments is its unique structure, which allows for the exploration of its potential applications in various fields. However, the compound's complex structure can also make it challenging to synthesize and purify, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(2-oxo-2-phenylethyl)acetamide]. One area of interest is the compound's potential as a treatment for bacterial infections, particularly those caused by antibiotic-resistant strains. Additionally, further studies could explore the compound's potential as an anticancer agent, as well as its use in material science applications such as the development of sensors or catalysts.
Conclusion
In conclusion, 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(2-oxo-2-phenylethyl)acetamide] is a unique compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to significant advancements in drug development, material science, and other areas.

Scientific Research Applications

2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(2-oxo-2-phenylethyl)acetamide] has been extensively studied for its potential applications in drug development. The compound has been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making it a promising candidate for the treatment of various diseases.